N-(4-methoxyphenyl)-3-{[(3-nitrophenyl)amino]sulfonyl}benzamide

• IUPAC Name: N-(4-methoxyphenyl)-3-[(3-nitrophenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C20H17N3O6S/c1-29-18-10-8-15(9-11-18)21-20(24)14-4-2-7-19(12-14)30(27,28)22-16-5-3-6-17(13-16)23(25)26/h2-13,22H,1H3,(H,21,24)
• InChI Key: YKLQAEQZZJSZBC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H17N3O6S
• Molecular Weight: 427.4 g/mol

Description

N-(4-methoxyphenyl)-3-{[(3-nitrophenyl)amino]sulfonyl}benzamide, commonly known as MNPSB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MNPSB is a sulfonamide-based compound that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of MNPSB is not fully understood, but it is believed to involve the inhibition of enzymes involved in cancer cell growth and angiogenesis. MNPSB has been shown to inhibit the activity of carbonic anhydrase IX, an enzyme that is overexpressed in many types of cancer cells. MNPSB has also been shown to inhibit the activity of matrix metalloproteinases, enzymes that are involved in angiogenesis and cancer cell invasion.
Biochemical and Physiological Effects:
MNPSB has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and inhibition of angiogenesis. MNPSB has also been shown to selectively react with cysteine and homocysteine, making it a potential tool for detecting these amino acids in biological samples. MNPSB has been shown to have low toxicity in vitro, making it a potential candidate for further development as an anticancer agent.

Advantages and Limitations for Lab Experiments

MNPSB has several advantages for laboratory experiments, including its high purity, stability, and low toxicity in vitro. MNPSB has also been shown to selectively react with cysteine and homocysteine, making it a potential tool for detecting these amino acids in biological samples. However, MNPSB has several limitations, including its low solubility in water and limited availability.

Future Directions

There are several future directions for research on MNPSB, including the development of more efficient synthesis methods to increase the yield and purity of the compound. Further studies are needed to fully understand the mechanism of action of MNPSB and its potential applications in cancer therapy. MNPSB could also be further studied for its potential use as a fluorescent probe for detecting cysteine and homocysteine in biological samples. Additionally, MNPSB could be studied for its potential use as a building block for constructing functional materials, such as metal-organic frameworks.

Synthesis Methods

MNPSB can be synthesized through various methods, including the reaction of 4-methoxybenzoic acid with thionyl chloride to form 4-methoxybenzoyl chloride, which is then reacted with 3-nitroaniline to form the intermediate product. The intermediate product is then reacted with sulfanilamide to form MNPSB. Another method involves the reaction of 4-methoxybenzoyl chloride with 3-nitroaniline in the presence of anhydrous aluminum chloride to form MNPSB. The synthesis of MNPSB has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

MNPSB has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, MNPSB has been studied for its potential use as an anticancer agent. MNPSB has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In biochemistry, MNPSB has been studied for its potential use as a fluorescent probe for detecting cysteine and homocysteine. MNPSB has been shown to selectively react with cysteine and homocysteine, making it a potential tool for detecting these amino acids in biological samples. In materials science, MNPSB has been studied for its potential use as a building block for constructing functional materials, such as metal-organic frameworks.